molecular formula C9H7NO B8554454 2-(Oxiran-2-yl)benzonitrile

2-(Oxiran-2-yl)benzonitrile

Cat. No.: B8554454
M. Wt: 145.16 g/mol
InChI Key: FWRTZMGXOZYKDQ-UHFFFAOYSA-N
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Description

2-(Oxiran-2-yl)benzonitrile is a useful research compound. Its molecular formula is C9H7NO and its molecular weight is 145.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H7NO

Molecular Weight

145.16 g/mol

IUPAC Name

2-(oxiran-2-yl)benzonitrile

InChI

InChI=1S/C9H7NO/c10-5-7-3-1-2-4-8(7)9-6-11-9/h1-4,9H,6H2

InChI Key

FWRTZMGXOZYKDQ-UHFFFAOYSA-N

Canonical SMILES

C1C(O1)C2=CC=CC=C2C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 100-mL round-bottom flask was placed 2-ethenylbenzonitrile (2.73 g, 21.14 mmol, 1.00 equiv), sodium bicarbonate (1.77 g, 21.07 mmol, 4.61 equiv), dichloromethane (20 mL) and water (20 mL). Then m-CPBA (10.9 g, 63.16 mmol, 2.25 equiv) was added at 0° C. in several batches. The resulting solution was stirred overnight at room temperature and then concentrated under vacuum. The residue was applied onto a silica gel column with PE/EA (50:1). Purification afforded 400 mg (13%) of 2-(oxiran-2-yl)benzonitrile as a yellow oil.
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2.73 g
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1.77 g
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20 mL
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10.9 g
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20 mL
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